An In-depth Technical Guide to 2-(Furan-2-yl)quinoline-4-carboxylate: Structure, Synthesis, and Characterization
An In-depth Technical Guide to 2-(Furan-2-yl)quinoline-4-carboxylate: Structure, Synthesis, and Characterization
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, synthesis pathways, and analytical characterization of 2-(Furan-2-yl)quinoline-4-carboxylate, a heterocyclic compound with significant potential in medicinal chemistry. This document is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development.
Chemical Structure and Properties
2-(Furan-2-yl)quinoline-4-carboxylate, also known as 2-(Furan-2-yl)quinoline-4-carboxylic acid or FQCA, is a quinoline derivative characterized by the fusion of a quinoline core with a furan ring at the 2-position and a carboxylate group at the 4-position.
Chemical Structure:
Molecular Formula: C₁₄H₉NO₃[1]
Molecular Weight: 239.23 g/mol [1]
The presence of the quinoline and furan rings, both of which are common pharmacophores, along with the carboxylic acid moiety, imparts this molecule with unique physicochemical properties and a diverse range of potential biological activities. Notably, it has been investigated for its anti-tuberculosis properties.[2][3]
Synthesis Pathways
The primary and most efficient method for the synthesis of 2-(Furan-2-yl)quinoline-4-carboxylate is the Pfitzinger reaction . This classical named reaction in organic chemistry provides a straightforward route to substituted quinoline-4-carboxylic acids.
Pfitzinger Reaction
The Pfitzinger reaction involves the condensation of isatin (or its derivatives) with a carbonyl compound containing an α-methylene group in the presence of a base.[2][3] For the synthesis of the title compound, the specific reactants are isatin and 2-acetylfuran.
The overall reaction can be summarized as follows:
Isatin + 2-Acetylfuran --(Alkaline Medium)--> 2-(Furan-2-yl)quinoline-4-carboxylate
This synthetic approach has been reported to achieve a yield of 71%.[2]
The logical flow of the Pfitzinger reaction is depicted in the diagram below:
Caption: Pfitzinger reaction pathway for the synthesis of 2-(Furan-2-yl)quinoline-4-carboxylate.
Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 2-(Furan-2-yl)quinoline-4-carboxylate via the Pfitzinger reaction, based on established procedures for similar quinoline-4-carboxylic acid syntheses.
Materials:
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Isatin
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2-Acetylfuran
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Potassium hydroxide (KOH)
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Ethanol
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Water
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Hydrochloric acid (HCl) or Acetic acid for acidification
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Diatomaceous earth (optional, for filtration)
Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve a specific molar equivalent of potassium hydroxide in ethanol with gentle heating.
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Addition of Reactants: To the alkaline solution, add one molar equivalent of isatin. Allow the isatin to dissolve completely. Subsequently, add a slight excess (e.g., 1.1 molar equivalents) of 2-acetylfuran to the reaction mixture.
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Reflux: Heat the reaction mixture to reflux and maintain it at this temperature for several hours (typically 4-24 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate forms, it may be the potassium salt of the product.
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Isolation of the Product:
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Reduce the volume of the solvent under reduced pressure.
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Dissolve the residue in water.
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Wash the aqueous solution with an organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted 2-acetylfuran and other neutral impurities.
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Carefully acidify the aqueous layer with a suitable acid (e.g., hydrochloric acid or acetic acid) to a pH of approximately 4-5. This will precipitate the crude 2-(Furan-2-yl)quinoline-4-carboxylate.
-
-
Purification:
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Collect the precipitate by vacuum filtration and wash it with cold water.
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The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 2-(Furan-2-yl)quinoline-4-carboxylate.
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The experimental workflow is illustrated in the diagram below:
Caption: A step-by-step workflow for the synthesis and purification of 2-(Furan-2-yl)quinoline-4-carboxylate.
Quantitative Data and Characterization
The structural confirmation of the synthesized 2-(Furan-2-yl)quinoline-4-carboxylate is achieved through various spectroscopic techniques.[2][3]
Table 1: Synthesis and Characterization Data
| Parameter | Value/Description | Reference |
| Synthesis Method | Pfitzinger Reaction | [2] |
| Reactants | Isatin, 2-Acetylfuran | [2] |
| Reaction Conditions | Alkaline Medium, Reflux | [2] |
| Yield | 71% | [2] |
| ¹H NMR | Representative data for a similar furan-quinoline structure shows characteristic peaks for aromatic protons of both the quinoline and furan rings, as well as a downfield signal for the carboxylic acid proton. | [4] |
| ¹³C NMR | Expected signals include those for the carbonyl carbon of the carboxylic acid (around 165-180 ppm), and distinct signals for the carbons of the quinoline and furan rings in the aromatic region. | [4] |
| Mass Spectrometry (MS) | The molecular ion peak (M+) is expected at m/z 239. Key fragmentation pathways include the loss of a carboxyl group (-COOH, 45 Da) and the expulsion of carbon monoxide (CO, 28 Da) and a formyl radical (CHO, 29 Da) from the furan ring.[5] |
Conclusion
This technical guide has provided a detailed overview of the structure, synthesis, and characterization of 2-(Furan-2-yl)quinoline-4-carboxylate. The Pfitzinger reaction stands out as an effective method for its preparation. The comprehensive data presented herein, including the experimental protocol and characterization insights, will be a valuable asset for researchers working on the development of novel therapeutic agents based on the quinoline scaffold. Further investigation into the biological activities of this compound and its derivatives is warranted.
